Cas no 2287261-70-3 (2-[3-(2-Ethoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid)

• Product Name: 2-[3-(2-Ethoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid
• CAS No: 2287261-70-3
• MF: C₂₃H₂₅NO₅
• MW: 395.448306798935
• CID: 6363914
• PubChem ID: 137944943
• Update Time: 2025-10-25

2-[3-(2-Ethoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2287261-70-3
• 2-[3-(2-Ethoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid
• 2-{[(benzyloxy)carbonyl]amino}-2-[3-(2-ethoxyphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• EN300-6761589

• Inchi： 1S/C23H25NO5/c1-2-28-18-11-7-6-10-17(18)22-13-23(14-22,15-22)19(20(25)26)24-21(27)29-12-16-8-4-3-5-9-16/h3-11,19H,2,12-15H2,1H3,(H,24,27)(H,25,26)
• InChI Key： XGWHDZZWPCDAMX-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C12CC(C(C(=O)O)NC(=O)OCC3C=CC=CC=3)(C1)C2

Computed Properties

• Exact Mass: 395.17327290g/mol
• Monoisotopic Mass: 395.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-[3-(2-Ethoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid

Chemical Compound CAS No. 2287261-70-3: A Comprehensive Overview

The compound with CAS number 2287261-70-3, known as 2-[3-(2-Ethoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid, is a highly specialized chemical entity with significant potential in various fields, particularly in pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive scientific investigation.

Structural Analysis and Synthesis

The molecular structure of 2-[3-(2-Ethoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid is characterized by a bicyclic framework, specifically the bicyclo[1.1.1]pentane system, which is fused with a phenyl group substituted at the 3-position with an ethoxy group. This bicyclic structure contributes to the compound's stability and unique pharmacokinetic properties. Additionally, the molecule features a phenylmethoxycarbonylamino group attached to an acetic acid backbone, which enhances its bioavailability and targeting capabilities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions, including coupling reactions and cyclization processes. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring its suitability for preclinical studies.

Biological Activity and Pharmacological Properties

Emerging studies have highlighted the biological activity of this compound, particularly its potential as a modulator of cellular signaling pathways. Preclinical data suggest that it exhibits antiproliferative effects on various cancer cell lines, making it a promising candidate for anticancer drug development. Furthermore, the compound has shown selective inhibition of key enzymes involved in inflammatory processes, indicating its potential application in treating chronic inflammatory diseases.

Recent research has also explored its neuroprotective properties, with studies demonstrating its ability to reduce oxidative stress and enhance neuronal survival in vitro models of neurodegenerative diseases such as Alzheimer's disease. These findings underscore the compound's versatility and broad therapeutic potential.

Applications in Pharmaceutical Development

The compound's unique combination of structural features and biological activities positions it as a valuable asset in drug discovery programs targeting diverse therapeutic areas. Its selective pharmacokinetics and low toxicity profile make it an attractive candidate for further development into clinical trials.

Preliminary toxicological studies have shown that the compound exhibits minimal adverse effects at therapeutic doses, suggesting a favorable safety profile. However, further studies are required to fully characterize its long-term safety and efficacy in vivo models.

Future Directions and Research Opportunities

The ongoing research on CAS No. 2287261-70-3 presents several exciting opportunities for advancing our understanding of its mechanisms of action and therapeutic applications. Future studies are expected to focus on optimizing its pharmacokinetic properties through structural modifications and exploring its combination therapies with other drugs to enhance efficacy.

Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of this compound into clinical practice, addressing unmet medical needs in oncology, neurology, and inflammation-related disorders.

In conclusion, CAS No. 2287261-70-3, or 2-[3-(2-Ethoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid, represents a significant advancement in chemical innovation with immense potential to impact human health positively.